Cas no 2198241-46-0 (tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate)

Technical Introduction: tert-Butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate is a chiral spirocyclic amine derivative with a protected amino group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The tert-butyloxycarbonyl (Boc) group provides stability under various reaction conditions while allowing selective deprotection when needed. Its rigid spirocyclic structure enhances stereochemical control, making it useful in the synthesis of complex molecules, particularly in medicinal chemistry for drug discovery. The (6R)-configuration ensures enantiopurity, critical for chiral drug development. This compound is often employed in peptide mimetics and bioactive molecule synthesis due to its structural versatility and compatibility with standard coupling reagents.
tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate structure
2198241-46-0 structure
Product Name:tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate
CAS No:2198241-46-0
MF:C12H22N2O2
MW:226.3153
MDL:MFCD31742751
CID:5095893
Update Time:2026-03-02

tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate
    • 2-Azaspiro[3.4]octane-2-carboxylic acid, 6-amino-, 1,1-dimethylethyl ester, (6R)-
    • tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate
    • E73496
    • MDL: MFCD31742751
    • Inchi: 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-7-12(8-14)5-4-9(13)6-12/h9H,4-8,13H2,1-3H3/t9-/m1/s1
    • InChI Key: CTDSKHCAIGOHQU-SECBINFHSA-N
    • SMILES: O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])C2(C1([H])[H])C([H])([H])C([H])([H])[C@]([H])(C2([H])[H])N([H])[H])=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 290
  • XLogP3: 1
  • Topological Polar Surface Area: 55.6

tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1096264-100mg
tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate
2198241-46-0 97%
100mg
$250 2024-07-21
eNovation Chemicals LLC
Y1096264-250MG
tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate
2198241-46-0 97%
250mg
$385 2024-07-21
eNovation Chemicals LLC
Y1096264-500MG
tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate
2198241-46-0 97%
500mg
$640 2024-07-21
eNovation Chemicals LLC
Y1096264-1G
tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate
2198241-46-0 97%
1g
$960 2024-07-21
eNovation Chemicals LLC
Y1096264-5G
tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate
2198241-46-0 97%
5g
$2890 2024-07-21
eNovation Chemicals LLC
Y1096264-10G
tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate
2198241-46-0 97%
10g
$4815 2024-07-21
Chemenu
CM1017677-250mg
tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate
2198241-46-0 95%+
250mg
$373 2023-02-02
Chemenu
CM1017677-500mg
tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate
2198241-46-0 95%+
500mg
$622 2023-02-02
Chemenu
CM1017677-1g
tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate
2198241-46-0 95%+
1g
$931 2023-02-02
Chemenu
CM1017677-5g
tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate
2198241-46-0 95%+
5g
$2794 2023-02-02

Additional information on tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate

Professional Introduction to Tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2198241-46-0)

Tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 2198241-46-0, this molecule represents a unique structural configuration that has been explored for its potential biological activities. The compound belongs to the spirocyclic class of molecules, which are known for their complex three-dimensional structures and diverse pharmacological properties.

The core structure of tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate consists of an azaspiro ring system, which is a fusion of an aziridine ring and an octane ring. This unique arrangement contributes to the compound's distinct chemical and biological characteristics. The presence of the amino group at the 6-position and the tert-butyl ester moiety at the 2-position further enhances its molecular complexity and functionality.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to exhibit multiple binding interactions with biological targets. The stereochemistry of (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate, specifically the (R) configuration at the 6-position, plays a crucial role in determining its pharmacological activity. This stereochemical specificity has been a focus of numerous studies aimed at optimizing the compound's biological efficacy.

One of the most compelling aspects of tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate is its potential as a lead compound in drug discovery. Researchers have been investigating its interactions with various biological targets, including enzymes and receptors involved in critical cellular processes. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain therapeutic targets, making it a promising candidate for further development.

The synthesis of tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate presents unique challenges due to its complex structural features. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These synthetic strategies not only highlight the compound's structural complexity but also showcase the advancements in synthetic chemistry that enable the production of such intricate molecules.

The pharmacological profile of (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate has been extensively studied in vitro and in vivo. Initial pharmacokinetic studies indicate that the compound exhibits good oral bioavailability and moderate metabolic stability. These properties are crucial for evaluating its potential as a drug candidate, as they influence how the compound is processed within the body and its overall therapeutic efficacy.

Recent research has also explored the molecular mechanisms by which tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate interacts with biological targets. Using computational modeling and structural biology techniques, scientists have gained insights into how this compound binds to its intended targets and modulates their activity. These findings not only enhance our understanding of the compound's mechanism of action but also provide valuable information for designing more effective derivatives.

The development of novel therapeutic agents often involves modifying existing molecular structures to improve their pharmacological properties. In the case of (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate, researchers have explored various structural modifications to enhance its potency, selectivity, and pharmacokinetic profile. These modifications have led to the discovery of several promising analogs with improved therapeutic potential.

The regulatory landscape for new drug candidates is stringent, requiring thorough characterization and evaluation before clinical trials can begin. The synthesis, purification, and characterization of tert-butyl (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate have been conducted under Good Manufacturing Practices (GMP) conditions to ensure compliance with regulatory standards. This adherence to regulatory guidelines is essential for advancing the compound through preclinical and clinical development phases.

The future prospects for (6R)-6-amino-2-azaspiro[3.4]octane-2-carboxylate are promising, with ongoing research aimed at elucidating its full therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent